1-(naphthalen-1-ylmethyl)-3-(3-(2-phenyl-1H-imidazol-1-yl)propyl)urea
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Description
1-(naphthalen-1-ylmethyl)-3-(3-(2-phenyl-1H-imidazol-1-yl)propyl)urea is a useful research compound. Its molecular formula is C24H24N4O and its molecular weight is 384.483. The purity is usually 95%.
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Scientific Research Applications
Inhibitory Activity in Medicinal Chemistry
A study highlighted the synthesis and inhibitory activity of novel compounds, including derivatives similar to 1-(naphthalen-1-ylmethyl)-3-(3-(2-phenyl-1H-imidazol-1-yl)propyl)urea, focusing on their role as small molecule inhibitors in medicinal chemistry. These compounds demonstrated promising inhibitory activity in a microsomal assay and were evaluated for their selectivity and stability, suggesting potential applications in drug development (Gomaa et al., 2011).
Structural Characterization and Photoluminescence
Another research focused on the structural characterization and photoluminescence properties of naphthalene-based urea derivatives. The study provided insights into the self-assemblies and luminescent behavior of these compounds, which could be relevant for applications in materials science and photonics (Baruah & Brahma, 2023).
Organic Electroluminescent Devices
A significant application area for derivatives of this compound is in the field of organic electroluminescent devices. Studies have synthesized various phenanthromidazole derivatives and examined their photophysical, electrochemical, and electroluminescent properties, leading to the development of efficient organic light-emitting devices (Jayabharathi et al., 2015).
Crystal Structure Analysis
The crystal structure of related compounds has been analyzed to understand their molecular geometry and stability. This information is valuable for designing molecules with specific properties and applications in crystal engineering (Kendi et al., 1998).
Anticancer Evaluation
Research into the synthesis and characterization of naphthalene-based benzimidazole derivatives has indicated potential applications in anticancer therapy. The compounds were evaluated for their in vitro anticancer activity, demonstrating the diverse therapeutic potential of these molecules (Salahuddin et al., 2014).
Catalysis in Nucleoside Synthesis
Compounds structurally similar to this compound have been used as catalysts in the synthesis of nucleoside derivatives. Their structural properties and catalytic performance provide insights into their application in synthetic chemistry (Bats et al., 2013).
Properties
IUPAC Name |
1-(naphthalen-1-ylmethyl)-3-[3-(2-phenylimidazol-1-yl)propyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N4O/c29-24(27-18-21-12-6-11-19-8-4-5-13-22(19)21)26-14-7-16-28-17-15-25-23(28)20-9-2-1-3-10-20/h1-6,8-13,15,17H,7,14,16,18H2,(H2,26,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWVISMRVDSPAFI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC=CN2CCCNC(=O)NCC3=CC=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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